Cas no 2228447-60-5 (4-(5-chloro-1H-indol-2-yl)butanoic acid)

• Product Name: 4-(5-chloro-1H-indol-2-yl)butanoic acid
• CAS No: 2228447-60-5
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 6056532
• PubChem ID: 165754146
• Update Time: 2025-06-13

4-(5-chloro-1H-indol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-1H-indol-2-yl)butanoic acid
• 5-Chloro-1H-indole-2-butanoic acid
• 2228447-60-5
• EN300-1992891

• Inchi： 1S/C12H12ClNO2/c13-9-4-5-11-8(6-9)7-10(14-11)2-1-3-12(15)16/h4-7,14H,1-3H2,(H,15,16)
• InChI Key： DJYJAXBYJLWGTM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C=C1CCCC(O)=O

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 456.2±30.0 °C(Predicted)
• pka: 4.79±0.10(Predicted)

Additional information on 4-(5-chloro-1H-indol-2-yl)butanoic acid

Comprehensive Overview of 4-(5-chloro-1H-indol-2-yl)butanoic acid (CAS No. 2228447-60-5): Properties, Applications, and Research Insights

4-(5-chloro-1H-indol-2-yl)butanoic acid (CAS No. 2228447-60-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This indole derivative is characterized by its unique molecular structure, combining a chloro-substituted indole ring with a butanoic acid side chain. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of small-molecule therapeutics and enzyme inhibitors.

Recent studies highlight the growing interest in 4-(5-chloro-1H-indol-2-yl)butanoic acid due to its potential role in modulating inflammatory pathways and metabolic disorders. Researchers are exploring its interactions with G-protein-coupled receptors (GPCRs), a hot topic in drug discovery, as these receptors are critical targets for treating conditions like diabetes and neurodegenerative diseases. The compound’s chloro-indole moiety is particularly noteworthy for enhancing binding affinity to specific biological targets.

From a synthetic chemistry perspective, CAS No. 2228447-60-5 is often utilized in peptide mimetics and heterocyclic chemistry. Its carboxylic acid functional group allows for further derivatization, enabling the creation of amides, esters, and other derivatives with tailored properties. This versatility aligns with current trends in fragment-based drug design (FBDD), where researchers prioritize modular compounds for rapid optimization.

In the context of green chemistry, the synthesis of 4-(5-chloro-1H-indol-2-yl)butanoic acid has been refined to reduce waste and improve yields. Innovations such as catalytic C-H activation and microwave-assisted synthesis are frequently discussed in peer-reviewed journals, addressing the demand for sustainable methodologies. These advancements resonate with the broader scientific community’s focus on environmentally friendly processes.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS). Such techniques ensure purity and validate structural integrity, which are critical for regulatory compliance in preclinical studies. The compound’s logP and solubility profiles are also frequently analyzed to predict its pharmacokinetic behavior.

Beyond pharmaceuticals, 4-(5-chloro-1H-indol-2-yl)butanoic acid has found niche applications in material science, particularly in the design of organic semiconductors and fluorescent probes. Its electron-rich indole core contributes to photophysical properties, making it relevant for optoelectronic devices—a field experiencing exponential growth due to demands for renewable energy technologies.

Frequently asked questions about this compound include its stability under various pH conditions, scalability of synthesis, and patent landscape. These queries reflect the practical concerns of industrial researchers and academic investigators alike. Addressing these topics ensures the content remains aligned with user intent in search engine queries.

In summary, 4-(5-chloro-1H-indol-2-yl)butanoic acid (CAS No. 2228447-60-5) exemplifies the intersection of medicinal chemistry and advanced materials. Its multifaceted applications and adaptability to modern synthetic techniques position it as a compound of enduring relevance in both drug development and cutting-edge technology.